Cas no 2228825-24-7 (5-(but-3-yn-2-yl)-1-ethyl-1H-imidazole)

5-(But-3-yn-2-yl)-1-ethyl-1H-imidazole is a structurally versatile heterocyclic compound featuring an imidazole core substituted with an ethyl group at the 1-position and a but-3-yn-2-yl moiety at the 5-position. This compound is of interest in organic synthesis and medicinal chemistry due to its functionalized alkyne group, which enables further derivatization via click chemistry or cross-coupling reactions. The imidazole scaffold provides a stable aromatic framework, enhancing its utility as a building block for pharmaceuticals, agrochemicals, or ligands in catalysis. Its well-defined structure and reactivity make it suitable for applications requiring precise molecular modifications. Proper handling under inert conditions is recommended due to the alkyne functionality.
5-(but-3-yn-2-yl)-1-ethyl-1H-imidazole structure
2228825-24-7 structure
Product Name:5-(but-3-yn-2-yl)-1-ethyl-1H-imidazole
CAS No:2228825-24-7
MF:C9H12N2
MW:148.204981803894
CID:6593193
PubChem ID:165627535
Update Time:2025-10-28

5-(but-3-yn-2-yl)-1-ethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 5-(but-3-yn-2-yl)-1-ethyl-1H-imidazole
    • 2228825-24-7
    • EN300-1775383
    • Inchi: 1S/C9H12N2/c1-4-8(3)9-6-10-7-11(9)5-2/h1,6-8H,5H2,2-3H3
    • InChI Key: VEMILOAGXRZGRZ-UHFFFAOYSA-N
    • SMILES: N1(C=NC=C1C(C#C)C)CC

Computed Properties

  • Exact Mass: 148.100048391g/mol
  • Monoisotopic Mass: 148.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 17.8Ų

5-(but-3-yn-2-yl)-1-ethyl-1H-imidazole Pricemore >>

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Additional information on 5-(but-3-yn-2-yl)-1-ethyl-1H-imidazole

5-(But-3-yn-2-yl)-1-ethyl-1H-imidazole: A Comprehensive Overview

The compound 5-(but-3-yn-2-yl)-1-ethyl-1H-imidazole, identified by the CAS number CAS No. 2228825-24-7, is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its imidazole ring, which is a five-membered heterocyclic structure containing two nitrogen atoms. The imidazole ring is further substituted with an ethyl group at position 1 and a butynyl group at position 5, giving it unique chemical properties and reactivity.

Recent studies have highlighted the potential of 5-(but-3-yn-2-yl)-1-ethyl-1H-imidazole in drug discovery and development. The imidazole moiety is known for its ability to form hydrogen bonds, making it a valuable component in medicinal chemistry. Researchers have explored its role as a scaffold for designing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. For instance, modifications to the butynyl group have shown promise in enhancing the compound's selectivity and potency against specific biological targets.

In addition to its medicinal applications, CAS No. 2228825-24-7 has garnered attention in materials science due to its ability to participate in click chemistry reactions. The presence of an alkyne group (butynyl) makes it an ideal candidate for copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, which are widely used in the synthesis of complex molecular architectures. This property has led to its use in the development of advanced materials, such as cross-linked polymers and self-healing materials.

The synthesis of 5-(but-3-yn-2-yl)-1-ethyl-1H-imidazole typically involves a combination of nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, reducing costs and improving yield. These improvements have made it more accessible for both academic research and industrial applications.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity of CAS No. 2228825-24. Studies suggest that under certain conditions, the compound can undergo enzymatic degradation, reducing its environmental footprint. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, 5-(but-3-yinyl)-1-Ethyl Imidazole, with its unique chemical structure and diverse functional groups, continues to be a focal point in modern chemical research. Its applications span from drug discovery to materials science, with ongoing studies exploring new avenues for its utilization. As technology advances and new synthetic methods emerge, this compound is poised to play an even greater role in shaping the future of chemistry.

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